Cas no 61049-67-0 (3-(Benzyloxy)-4H-pyran-4-one)

3-(Benzyloxy)-4H-pyran-4-one Properties

Names and Identifiers

• 3-(Benzyloxy)-4H-pyran-4-one
• LogP
• 3-phenylmethoxypyran-4-one
• 4H-Pyran-4-one, 3-(phenylmethoxy)-
• 3-benzyloxy-4-pyrone
• AK103191
• 3-benzyloxy4-pyrone
• 5-benzyloxy-4h-pyran-4-one
• MKMZYQOQNQAGSX-UHFFFAOYSA-N
• 9136AB
• TRA0023669
• FCH1732769
• AX8234730
• ST24041536
• 61049-67-0
• DS-4038
• DB-365586
• CS-W006414
• DTXSID10447664
• AKOS016005069
• MFCD14156109
• SCHEMBL2433094
• 3-(BENZYLOXY)PYRAN-4-ONE
• SY060290
• +Expand

• MDL： MFCD14156109
• InChIKey： MKMZYQOQNQAGSX-UHFFFAOYSA-N
• Inchi： 1S/C12H10O3/c13-11-6-7-14-9-12(11)15-8-10-4-2-1-3-5-10/h1-7,9H,8H2
• SMILES： O(C1=C([H])OC([H])=C([H])C1=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 202.063
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.062994177g/mol
• Heavy Atom Count: 15
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53